1-(4-Acetylpiperazin-1-yl)-3-[(4-methylphenyl)methylamino]propan-1-one;hydrochloride

• IUPAC Name: 1-(4-acetylpiperazin-1-yl)-3-[(4-methylphenyl)methylamino]propan-1-one;hydrochloride
• InChI: InChI=1S/C17H25N3O2.ClH/c1-14-3-5-16(6-4-14)13-18-8-7-17(22)20-11-9-19(10-12-20)15(2)21;/h3-6,18H,7-13H2,1-2H3;1H
• InChI Key: VTQFZYDMUUIYJD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CNCCC(=O)N2CCN(CC2)C(=O)C.Cl
• Molecular Formula: C17H26ClN3O2
• Molecular Weight: 339.9 g/mol

Description

The compound “1-(4-Acetylpiperazin-1-yl)-3-[(4-methylphenyl)methylamino]propan-1-one;hydrochloride” is a complex organic molecule. It seems to contain functional groups such as acetyl, piperazine, methylamino, and a propanone group.

Molecular Structure Analysis

The molecular structure of this compound is complex, with multiple functional groups. A related compound, 4-(1-ACETYLPIPERAZIN-4-YL)PHENOL, has a molecular formula of C12H16N2O2 and a molecular weight of 220.27 g/mol. Another related compound, 4’-Methylpropiophenone, has a molecular formula of C10H12O and a molecular weight of 148.21 g/mol.

Scientific Research Applications

HPTLC Method for Drug Analysis

A study highlighted the development of a High-Performance Thin-Layer Chromatography (HPTLC) method for analyzing a muscle relaxant and an anti-inflammatory drug in combination, demonstrating the compound's utility in analytical chemistry and pharmaceutical quality control (Patel et al., 2012).

Soluble Epoxide Hydrolase Inhibitors

Research on soluble epoxide hydrolase (sEH) inhibitors with incorporated piperazino functionality revealed significant improvements in pharmacokinetic properties, indicating the compound's potential in developing treatments for hypertension and inflammation (Huang et al., 2010).

Solid-Liquid Phase Equilibrium Study

A novel antimicrobial agent was synthesized, and its physical and chemical properties were analyzed, providing data relevant for the development of pharmaceutical formulations and the understanding of compound behavior in various solvents (Blokhina et al., 2021).

X-ray Structures and Computational Studies

An investigation into the structures of cathinones, including an analysis via X-ray diffraction and computational methods, offers insights into molecular design and the relationship between structure and activity (Nycz et al., 2011).

Nootropic Agents Synthesis

A study on the synthesis of certain pyrrolidines and related compounds for potential nootropic (cognitive enhancing) effects illustrates the chemical's application in neurological and psychiatric disorder treatment research (Valenta et al., 1994).